Cas no 2030294-83-6 (N-\u200bButylscopine Bromide)

• Product Name: N-\u200bButylscopine Bromide
• CAS No: 2030294-83-6
• MF: C₁₂H₂₂BrNO₂
• MW: 292.212583065033
• CID: 5066617
• Update Time: 2025-06-08

N-\u200bButylscopine Bromide Chemical and Physical Properties

Names and Identifiers

• N-Butylscopine Bromide
• N-Butyl Scopine Bromide
• N-\u200bButylscopine Bromide

• Inchi： 1S/C12H22NO2.BrH/c1-3-4-5-13(2)9-6-8(14)7-10(13)12-11(9)15-12;/h8-12,14H,3-7H2,1-2H3;1H/q+1;/p-1/t8?,9-,10+,11-,12+,13?;
• InChI Key： PQWFBJJLAMGVJL-LTDPRMFCSA-M
• SMILES： [Br-].O1[C@H]2[C@@H]1[C@@H]1CC(C[C@H]2[N+]1(C)CCCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Topological Polar Surface Area: 32.8

Additional information on N-\u200bButylscopine Bromide

Recent Advances in N-Butylscopine Bromide (2030294-83-6) Research: A Comprehensive Review

N-Butylscopine Bromide (CAS: 2030294-83-6) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This quaternary ammonium derivative of scopolamine exhibits potent anticholinergic properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its molecular mechanisms, pharmacokinetics, and potential clinical uses, particularly in the treatment of gastrointestinal disorders and motion sickness. The compound's unique structural features, including the butyl group substitution, contribute to its enhanced bioavailability and receptor binding affinity compared to traditional anticholinergics.

A 2023 study published in the Journal of Medicinal Chemistry investigated the crystal structure of N-Butylscopine Bromide, revealing important insights into its molecular conformation and interactions with muscarinic acetylcholine receptors. The research team employed X-ray crystallography and molecular docking simulations to demonstrate how the butyl moiety influences the compound's binding orientation in the receptor pocket. These findings have significant implications for the design of next-generation anticholinergic drugs with improved selectivity and reduced side effects.

Pharmacokinetic studies of 2030294-83-6 have shown promising results regarding its metabolic stability and tissue distribution. A recent preclinical trial reported in European Journal of Pharmaceutical Sciences demonstrated that N-Butylscopine Bromide maintains therapeutic plasma concentrations for up to 8 hours post-administration in animal models, with limited penetration across the blood-brain barrier. This property makes it particularly attractive for peripheral anticholinergic applications while minimizing central nervous system-related adverse effects commonly associated with similar compounds.

In the realm of formulation development, researchers have made significant progress in optimizing delivery systems for N-Butylscopine Bromide. A 2024 publication in International Journal of Pharmaceutics described the successful development of a stable oral suspension formulation with enhanced bioavailability. The formulation utilizes a novel combination of cyclodextrin derivatives and pH-modifying agents to overcome the compound's solubility challenges while maintaining chemical stability. This advancement addresses one of the key limitations in the clinical translation of 2030294-83-6.

Ongoing clinical trials are exploring the therapeutic potential of N-Butylscopine Bromide in various indications. Preliminary results from a Phase IIa study in patients with irritable bowel syndrome (IBS) showed significant improvement in abdominal pain and bowel movement frequency compared to placebo. The compound's selective action on intestinal muscarinic receptors appears to provide symptom relief without causing the typical anticholinergic side effects such as dry mouth or blurred vision. These findings position 2030294-83-6 as a potential breakthrough therapy for functional gastrointestinal disorders.

Future research directions for N-Butylscopine Bromide include exploring its potential in other therapeutic areas such as chronic obstructive pulmonary disease (COPD) and overactive bladder syndrome. Additionally, structure-activity relationship studies are underway to develop analogs with further improved pharmacological profiles. The growing body of evidence supporting the clinical utility of 2030294-83-6 suggests that this compound may soon transition from experimental research to practical therapeutic applications, offering new treatment options for patients with conditions requiring anticholinergic intervention.